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Compound of Interest

Compound Name: Calcium mesoxalate trihydrate

Cat. No.: B15550010

For Researchers, Scientists, and Drug Development Professionals

Calcium mesoxalate trihydrate, also known by synonyms such as calcium ketomalonate
trinydrate and mesoxalic acid calcium salt trihydrate, is a calcium salt of mesoxalic acid.[1][2]
Its chemical formula is C3H2Ca06-3H20 and it is identified by the CAS Number 21085-60-9.[1]
[2] This compound is of interest for its potential biological activities, including the promotion of B

cell proliferation and anti-diabetic effects.[3]

Physicochemical Properties

Calcium mesoxalate trihydrate is a white crystalline solid.[4] It exhibits low solubility in water
and is sparingly soluble in glacial acetic acid.[3][5] The compound is reported to decompose
between 210-220°C.[5]

Table 1: Physicochemical Properties of Calcium Mesoxalate Trihydrate
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Property Value References
Appearance White crystalline powder [415]
Molecular Formula C3H2Ca06-:3H20 [2]

Molecular Weight 228.17 g/mol [4]

CAS Number 21085-60-9 [11[5]
Decomposition Point 210-220°C [5]

- Low in water; sparingly soluble
Solubility ) ] ) ) [41[5]
in glacial acetic acid

Synthesis of Calcium Mesoxalate Trihydrate

Detailed contemporary experimental protocols for the synthesis of calcium mesoxalate
trihydrate are not readily available in recent literature. However, historical references outline its
preparation.[5] Additionally, patents describe general methods for the production of related
compounds which can inform a potential synthesis pathway.

One general approach involves the oxidation of a malonic acid compound to form the
corresponding ketomalonic acid, which can then be precipitated as the calcium salt hydrate in
the presence of water.[6][7] Another described method for analogous compounds involves the
reaction of an aqueous solution of the malonate with a solution containing calcium ions, with
controlled pH and temperature, to precipitate the calcium salt.[8]

The following diagram illustrates a generalized workflow for the synthesis of a malonate
calcium salt, which could be adapted for calcium mesoxalate trihydrate.
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General Synthesis Workflow for Malonate Calcium Salt
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Caption: Generalized workflow for the synthesis of a malonate calcium salt.
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Characterization

Comprehensive characterization data for calcium mesoxalate trihydrate, such as X-ray
diffraction patterns, infrared and Raman spectra, or thermal analysis curves, are not available
in the reviewed literature. Such analyses would be crucial for confirming the identity, purity, and
crystalline structure of the synthesized compound.

Potential Applications

Calcium mesoxalate and its derivatives have been noted for their potential in the
pharmaceutical field, particularly for their anti-diabetic properties.[3][5] It is also suggested that
derivatives may inhibit the translocation of HIC-1 reverse transcriptase.[3] Its chelating
properties, allowing it to bind to metal ions, suggest its utility in various industrial and laboratory
processes.[1]

Please note: This document is intended as a high-level overview based on available
information. Researchers should consult the primary literature for more detailed and specific
information. The synthesis of this compound should be undertaken with appropriate safety
precautions and analytical characterization to verify the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An Overview of the Synthesis and Properties of
Calcium Mesoxalate Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550010#synthesis-and-characterization-of-
calcium-mesoxalate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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